Cas no 1119499-74-9 (1-(2,2-Difluoroethyl)piperidin-4-amine)

• Product Name: 1-(2,2-Difluoroethyl)piperidin-4-amine
• CAS No: 1119499-74-9
• MF: C₇H₁₄F₂N₂
• MW: 164.196268558502
• MDL: MFCD10699009
• CID: 4572235
• Update Time: 2025-05-22

1-(2,2-Difluoroethyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluoroethyl)piperidin-4-amine
• 1-(2,2-difluoroethyl)-4-piperidylamine
• 1-(2,2-Difluoro-ethyl)-piperidin-4-ylamine
• SBB026638
• STK400233
• SB30699
• ST45135330
• C77567
• Z969563012
• 1-(2,2-Difluoroethyl)piperidin-4-amine

• MDL： MFCD10699009
• Inchi： 1S/C7H14F2N2/c8-7(9)5-11-3-1-6(10)2-4-11/h6-7H,1-5,10H2
• InChI Key： GNQSOMJHGLZMJE-UHFFFAOYSA-N
• SMILES： FC(CN1CCC(CC1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• XLogP3: 0.7
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 1-(2,2-Difluoroethyl)piperidin-4-amine

1-(2,2-Difluoroethyl)piperidin-4-amine (CAS No. 1119499-74-9): A Comprehensive Overview

1-(2,2-Difluoroethyl)piperidin-4-amine, identified by the CAS registry number 1119499-74-9, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives, which are widely studied due to their diverse applications in drug discovery and chemical synthesis.

The molecular structure of 1-(2,2-Difluoroethyl)piperidin-4-amine is characterized by a piperidine ring substituted with a difluoroethyl group at the 4-position. This substitution pattern introduces unique electronic and steric properties, making it a valuable substrate for further functionalization and exploration in various chemical reactions. The presence of fluorine atoms in the molecule also contributes to its potential as a bioisostere in medicinal chemistry.

Recent studies have highlighted the importance of fluorinated piperidine derivatives in the development of novel therapeutic agents. For instance, researchers have demonstrated that fluorinated piperidine analogs can exhibit enhanced pharmacokinetic profiles, including improved bioavailability and metabolic stability. These findings underscore the potential of CAS No. 1119499-74-9 as a lead compound for drug design.

In terms of synthesis, 1-(2,2-Difluoroethyl)piperidin-4-amine can be prepared through various routes, including nucleophilic substitution and coupling reactions. The choice of synthetic methodology depends on the availability of starting materials and the desired stereochemical outcome. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of enantiomerically enriched samples of this compound, which is crucial for biological testing.

The physical properties of CAS No. 1119499-74-9 include a melting point of approximately 85°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol makes it suitable for use in solution-phase reactions. Additionally, the compound exhibits moderate lipophilicity, which is advantageous for its potential application as a drug candidate.

From an applications perspective, fluorinated piperidine derivatives like CAS No. 1119499-74-9 are being explored in several therapeutic areas, including central nervous system disorders and oncology. For example, recent research has shown that certain analogs of this compound can modulate G-protein coupled receptors (GPCRs), which are key targets for treating conditions such as anxiety and depression.

Moreover, the use of fluorinated piperidine derivatives in peptide synthesis has gained traction due to their ability to enhance peptide stability and bioavailability. This has led to their incorporation into peptide-based drugs targeting infectious diseases and chronic inflammatory conditions.

In conclusion, CAS No. 1119499-74-9, or 1-(2,2-Difluoroethyl)piperidin-4-amine, represents a promising compound with versatile applications in organic chemistry and drug discovery. Its unique structure and favorable physicochemical properties make it an attractive candidate for further research and development.